Cas no 2034252-46-3 (2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• CAS No: 2034252-46-3
• MF: C₁₈H₁₉F₂N₃O₂
• MW: 347.359171152115
• CID: 6343824
• PubChem ID: 121017589
• Update Time: 2025-10-22

2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-1-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• AKOS026690534
• F6478-0920
• 2-(2,4-difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2034252-46-3
• 2-(2,4-difluorophenyl)-1-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C18H19F2N3O2/c1-11-7-12(2)22-18(21-11)25-15-5-6-23(10-15)17(24)8-13-3-4-14(19)9-16(13)20/h3-4,7,9,15H,5-6,8,10H2,1-2H3
• InChI Key： MUQWNAABSKMKIT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(N1CCC(C1)OC1N=C(C)C=C(C)N=1)=O)F

Computed Properties

• Exact Mass: 347.14453318g/mol
• Monoisotopic Mass: 347.14453318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

Introduction to 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone and Its Significance in Modern Chemical Research

The compound with the CAS no. 2034252-46-3, identified as 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including difluorophenyl, dimethylpyrimidine, and pyrrolidine moieties, endows it with unique chemical properties that make it a valuable candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrrolidinone scaffold, a derivative of which is present in this molecule, has been extensively studied for its role in modulating various biological pathways. Specifically, the 4,6-dimethylpyrimidin-2-yl group introduces a layer of complexity that can influence the compound's interactions with biological targets. This structural feature is particularly intriguing as it aligns with the growing interest in pyrimidine-based compounds for their pharmacological potential.

In the context of contemporary research, the synthesis and characterization of such complex molecules are facilitated by cutting-edge techniques in organic synthesis and spectroscopy. The difluorophenyl moiety, while not traditionally considered a bioisostere, has been shown to enhance metabolic stability and binding affinity in certain drug candidates. This observation underscores the importance of non-traditional pharmacophores in modern drug design. The compound's ability to engage with biological systems through multiple interaction points makes it a promising candidate for further investigation.

The pharmaceutical industry has increasingly recognized the value of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The ethanone backbone in this molecule provides a versatile platform for further derivatization, allowing chemists to explore a wide range of structural modifications. Such flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and pharmacokinetics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential of this compound and its derivatives.

Moreover, the integration of bioinformatics and machine learning into drug discovery pipelines has accelerated the identification of promising candidates like 2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone. These computational tools enable the prediction of molecular interactions and pharmacological effects with unprecedented accuracy. By combining experimental data with predictive models, scientists can design more efficient synthetic routes and prioritize compounds for further validation. This interdisciplinary approach is essential for translating laboratory findings into tangible therapeutic breakthroughs.

The role of CAS no. 2034252-46-3 in academic research cannot be overstated. Its unique structural features make it a valuable tool for studying enzyme inhibition, receptor binding, and signal transduction pathways. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations, making it a versatile building block in synthetic chemistry.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular probes like this one. The ability to modulate specific biological processes at a molecular level is key to developing effective treatments for complex disorders. The compound's dual functionality—combining aromatic and heterocyclic elements—positions it as a candidate for addressing multifaceted therapeutic challenges. This underscores the importance of investing in fundamental research to uncover novel chemical entities with broad applicability.

In conclusion,2-(2,4-Difluorophenyl)-1-(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone (CAS no. 2034252-46-3) exemplifies the intersection of structure-based design and computational chemistry in advancing drug discovery efforts. Its complex architecture offers numerous opportunities for further exploration, both academically and industrially. As research progresses, this compound will likely play a significant role in shaping future therapeutic strategies across various medical disciplines.